Cas no 946250-30-2 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethyl-2-methoxybenzene-1-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethyl-2-methoxybenzene-1-sulfonamide
• CAS No: 946250-30-2
• MF: C₂₀H₂₆N₂O₅S₂
• MW: 438.560842990875
• CID: 5517029
• Update Time: 2025-07-23

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-2-methoxybenzenesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethyl-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C20H26N2O5S2/c1-4-15-8-11-19(27-3)20(13-15)29(25,26)21-17-10-9-16-7-6-12-22(18(16)14-17)28(23,24)5-2/h8-11,13-14,21H,4-7,12H2,1-3H3
• InChI Key： VITUKDXZYFWSJC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC(CC)=CC=C1OC

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethyl-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethyl-2-methoxybenzene-1-sulfonamide (CAS: 946250-30-2)

The compound N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethyl-2-methoxybenzene-1-sulfonamide (CAS: 946250-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which contribute to its high binding affinity for specific biological targets. The presence of both sulfonamide and ethanesulfonyl groups in its structure enhances its ability to interact with enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling techniques to predict its binding modes and optimize its pharmacological properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. Notably, the compound has shown promising results in preclinical models of rheumatoid arthritis and certain types of leukemia, with minimal off-target effects. These findings suggest its potential as a lead compound for further drug development.

The synthesis of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethyl-2-methoxybenzene-1-sulfonamide has been optimized to improve yield and purity. Recent advancements in synthetic methodologies, including the use of catalytic asymmetric synthesis, have enabled the production of enantiomerically pure forms of the compound, which are essential for evaluating its stereospecific biological activity.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's pharmacokinetic profile and reduce adverse effects.

In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethyl-2-methoxybenzene-1-sulfonamide represents a promising candidate for therapeutic intervention in inflammatory and oncological diseases. Continued research efforts are warranted to fully elucidate its mechanism of action and optimize its clinical potential.